2-azido-4-bromo-1-methoxybenzene
Overview
Description
2-azido-4-bromo-1-methoxybenzene, also known as ABM, is an organic compound that belongs to the family of aromatic hydrocarbons. It is a colorless, crystalline solid with a molecular weight of 179.01 g/mol and a boiling point of 257.7°C. ABM has a wide range of applications in various scientific fields, including organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
2-azido-4-bromo-1-methoxybenzene has a wide range of applications in scientific research. It is commonly used in organic synthesis as a reagent to synthesize a variety of compounds, including pharmaceuticals and other organic compounds. It is also used in medicinal chemistry as a reagent to synthesize a variety of drugs and other compounds with therapeutic potential. In addition, this compound is used in materials science as a reagent to synthesize a variety of materials, including polymers and other materials with special properties.
Mechanism of Action
The mechanism of action of 2-azido-4-bromo-1-methoxybenzene is not fully understood. However, it is believed that the compound acts as a Lewis acid, which can bind to electron-rich molecules and facilitate chemical reactions. Additionally, this compound is believed to act as a reducing agent, which can reduce the oxidation state of other molecules and facilitate chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound can interact with proteins and enzymes in the body, leading to a variety of effects. Additionally, this compound has been shown to have an inhibitory effect on the activity of certain enzymes, which can lead to changes in the metabolism of certain molecules.
Advantages and Limitations for Lab Experiments
2-azido-4-bromo-1-methoxybenzene has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize in the laboratory. Additionally, this compound is relatively non-toxic and has a low vapor pressure, which makes it safe to handle and store in the laboratory. However, this compound is a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for research on 2-azido-4-bromo-1-methoxybenzene. One potential direction is to investigate the biochemical and physiological effects of this compound in more detail. Additionally, more research could be done on the mechanisms of action of this compound and the potential applications of the compound in various scientific fields. Other potential future directions include the development of new methods for the synthesis of this compound and the development of new materials and drugs based on this compound.
Synthesis Methods
2-azido-4-bromo-1-methoxybenzene can be synthesized using a variety of methods, including the Buchwald-Hartwig cross-coupling reaction, the Ullmann reaction, and the Sonogashira coupling reaction. The Buchwald-Hartwig cross-coupling reaction is the most commonly used method for synthesizing this compound. This reaction involves the use of a palladium catalyst to couple an aryl halide with an aryl bromide. The Ullmann reaction is another method for synthesizing this compound. This reaction involves the use of a copper catalyst to couple an aryl halide with an aryl bromide. The Sonogashira coupling reaction is the third method for synthesizing this compound. This reaction involves the use of a palladium catalyst to couple an aryl halide with an aryl bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-4-bromo-1-methoxybenzene involves the bromination of 1-methoxy-2-nitrobenzene followed by reduction of the nitro group to an amino group, and then azidation of the amino group.", "Starting Materials": [ "1-methoxy-2-nitrobenzene", "Bromine", "Hydrochloric acid", "Sodium nitrite", "Sodium azide", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "1. Bromination of 1-methoxy-2-nitrobenzene with bromine in the presence of hydrochloric acid to yield 2-bromo-1-methoxy-4-nitrobenzene.", "2. Reduction of the nitro group in 2-bromo-1-methoxy-4-nitrobenzene to an amino group using sodium nitrite and hydrochloric acid to yield 2-bromo-1-methoxy-4-amino-benzene.", "3. Azidation of the amino group in 2-bromo-1-methoxy-4-amino-benzene using sodium azide and sodium hydroxide in ethanol to yield 2-azido-4-bromo-1-methoxybenzene." ] } | |
CAS RN |
137345-98-3 |
Molecular Formula |
C7H6BrN3O |
Molecular Weight |
228 |
Purity |
95 |
Origin of Product |
United States |
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